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Compound of Interest

Compound Name: Turbinaric acid

Cat. No.: B1233667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of Turbinaric
acid, a secosqualene carboxylic acid with cytotoxic properties against various cancer cell lines.

[1][2] Adherence to these protocols is crucial to ensure the compound's stability, integrity, and

the safety of laboratory personnel.

Compound Information
Property Value Source

Molecular Formula C27H44O2 [1][3]

Molecular Weight 400.64 g/mol [1]

CAS Number 56882-00-9

Appearance Not specified (typically a solid)

Purity ≥98% (typical)

Solubility Soluble in DMSO

Storage Conditions and Stability
Proper storage is critical to maintain the long-term stability of Turbinaric acid. The following

table summarizes the recommended storage conditions for both the pure compound and
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solutions. It is recommended to store the compound in a dry and dark environment.

Form Storage Temperature Shelf Life

Pure Form -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Turbinaric acid is stable for a few weeks during standard shipping at ambient temperatures.

Safety Precautions
While a specific Safety Data Sheet (SDS) for Turbinaric acid is not readily available, it should

be handled with the standard precautions for a potentially hazardous chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves, when handling Turbinaric
acid.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of accidental contact,

rinse the affected area thoroughly with water.

Spills: In the event of a spill, contain the material and clean the area with an appropriate

absorbent material. Dispose of the waste in accordance with institutional and local

regulations.

Experimental Protocols
Preparation of Stock Solutions
This protocol outlines the steps for preparing a stock solution of Turbinaric acid in Dimethyl

Sulfoxide (DMSO).
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Materials:

Turbinaric acid (pure solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of pure Turbinaric acid to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Turbinaric acid
using an analytical balance.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Turbinaric acid to achieve the desired stock concentration. For example, to prepare a 10

mM stock solution, add the appropriate volume of DMSO to the mass of Turbinaric acid
(Molecular Weight: 400.64 g/mol ).

Solubilization: Gently vortex or sonicate the solution at room temperature until the Turbinaric
acid is completely dissolved. Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber-colored vials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up

to 6 months or at -20°C for up to 1 month.

Long-Term Storage Protocol
For long-term storage of both the pure compound and stock solutions, follow these guidelines

to ensure maximum stability.

Procedure for Pure Compound:
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Container: Store the pure, solid Turbinaric acid in its original vial, ensuring the cap is tightly

sealed.

Environment: Place the vial in a desiccator containing a suitable desiccant to maintain a dry

atmosphere.

Temperature: Store the desiccator in a freezer at -20°C for long-term storage (up to 3 years).

Light Protection: The use of an amber vial and storage in a dark freezer will protect the

compound from light degradation.

Procedure for Stock Solutions:

Container: Use amber-colored vials to protect the solution from light.

Sealing: Ensure the vials are tightly sealed to prevent solvent evaporation and

contamination.

Temperature: For optimal stability, store the aliquoted stock solutions at -80°C.

Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles by preparing single-use

aliquots.

Workflow Diagram
The following diagram illustrates the recommended workflow for handling and storing

Turbinaric acid.

Receiving and Initial Storage Stock Solution Preparation Final Storage

Receive Compound Log in Inventory Store Pure Compound
(-20°C, Dark, Dry) Equilibrate to RTPrepare for use Weigh Compound Dissolve in DMSO Aliquot Solution Store Stock Solution

(-80°C, Dark) Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and storage of Turbinaric acid.
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This diagram outlines the key steps from receiving the compound to its use in experiments,

emphasizing proper storage at each stage to maintain compound integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. Turbinaric acid, a cytotoxic secosqualene carboxylic acid from the brown alga Turbinaria
ornata - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Turbinaric acid - Immunomart [immunomart.com]

To cite this document: BenchChem. [Application Notes and Protocols: Handling and Storage
of Turbinaric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233667#handling-and-storage-guidelines-for-
turbinaric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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